Cas no 2091218-25-4 (2-(4-(2-methylprop-1-en-1-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid)

• Product Name: 2-(4-(2-methylprop-1-en-1-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid
• CAS No: 2091218-25-4
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 5721242
• PubChem ID: 121205723
• Update Time: 2025-05-21

2-(4-(2-methylprop-1-en-1-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• F1967-4022
• 2-[4-(2-methylprop-1-enyl)-6-oxopyrimidin-1-yl]acetic acid
• 2091218-25-4
• 2-(4-(2-methylprop-1-en-1-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid
• AKOS026714694
• 1(6H)-Pyrimidineacetic acid, 4-(2-methyl-1-propen-1-yl)-6-oxo-

• Inchi： 1S/C10H12N2O3/c1-7(2)3-8-4-9(13)12(6-11-8)5-10(14)15/h3-4,6H,5H2,1-2H3,(H,14,15)
• InChI Key： UHQMZAIUMDRGFF-UHFFFAOYSA-N
• SMILES： O=C1C=C(/C=C(\C)/C)N=CN1CC(=O)O

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 396.9±44.0 °C(Predicted)
• pka: 3?+-.0.10(Predicted)

Additional information on 2-(4-(2-methylprop-1-en-1-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid

Comprehensive Analysis of 2-(4-(2-methylprop-1-en-1-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid (CAS No. 2091218-25-4)

In the realm of organic chemistry and pharmaceutical research, 2-(4-(2-methylprop-1-en-1-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid (CAS No. 2091218-25-4) has emerged as a compound of significant interest. This pyrimidine derivative, characterized by its unique structural features, is increasingly studied for its potential applications in drug discovery and material science. The compound's 2-methylprop-1-en-1-yl moiety and 6-oxopyrimidin-1(6H)-yl core contribute to its reactivity and functional versatility, making it a valuable building block in synthetic chemistry.

Recent trends in scientific literature highlight a growing focus on pyrimidine-based compounds, particularly those with acetic acid side chains, due to their role in modulating biological activity. Researchers are investigating how structural modifications, such as the 2-methylprop-1-en-1-yl group in this compound, influence pharmacokinetic properties. This aligns with current industry demands for more efficient synthetic routes to complex heterocycles, as evidenced by frequent searches for "pyrimidine synthesis optimization" and "heterocyclic building blocks" in academic databases.

The physicochemical properties of CAS No. 2091218-25-4 make it particularly interesting for medicinal chemistry applications. Its molecular weight of 210.23 g/mol and moderate polarity suggest good bioavailability potential, a topic frequently queried in pharmaceutical forums. The compound's 6-oxopyrimidin-1(6H)-yl scaffold resembles structures found in several FDA-approved drugs, explaining the rising search volume for "pyrimidine drug analogs" and "bioisosteric replacements" in recent months.

From a synthetic chemistry perspective, the acetic acid functionality in this compound offers multiple derivatization possibilities, addressing common research questions about "carboxylic acid protection strategies" and "side chain modifications." The compound's stability under various pH conditions has become a point of discussion in formulation science circles, coinciding with increased searches for "pH-stable heterocycles" in chemical databases.

In material science applications, the conjugated system formed by the 2-methylprop-1-en-1-yl group and pyrimidinone ring shows promise for organic electronic applications. This correlates with growing interest in "organic semiconductor precursors" and "π-conjugated building blocks," as seen in patent literature searches. The compound's potential as a ligand in coordination chemistry is also being explored, responding to recent queries about "nitrogen-oxygen mixed donors" in catalysis research.

Analytical characterization of 2-(4-(2-methylprop-1-en-1-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid typically involves advanced techniques like NMR, HPLC-MS, and X-ray crystallography - methods frequently searched in conjunction with "heterocyclic compound analysis." The compound's spectral fingerprints have been documented in several studies, providing reference data for researchers investigating similar pyrimidine derivatives.

Environmental and safety assessments of this compound follow standard protocols for organic acids, with particular attention to its biodegradation pathway. This aspect addresses common regulatory questions about "green chemistry metrics" and "benign by design" principles that dominate current chemical industry discussions. The compound's stability under various storage conditions has also been a subject of formulation studies, matching search trends for "excipient compatibility" in pharmaceutical development.

Future research directions for CAS No. 2091218-25-4 likely include exploration of its enantiomeric purity (given the chiral center potential) and detailed structure-activity relationship studies. These anticipated developments align with emerging search terms like "chiral pyrimidines" and "3D-QSAR modeling" in computational chemistry publications. The compound's role in fragment-based drug discovery is another area gaining attention, as seen in increasing queries about "privileged scaffolds" in medicinal chemistry literature.

Supply chain considerations for this specialty chemical reflect broader industry concerns about "custom synthesis scalability" and "GMP-compliant intermediates." The compound's synthesis typically involves multi-step organic transformations that are being optimized in response to searches for "atom-economical routes" and "catalytic pyrimidine formation." These process chemistry improvements are crucial for meeting the growing demand for high-quality pyrimidine derivatives in research applications.

In conclusion, 2-(4-(2-methylprop-1-en-1-yl)-6-oxopyrimidin-1(6H)-yl)acetic acid represents a versatile chemical entity with diverse potential across multiple scientific disciplines. Its structural features and synthetic accessibility position it as a valuable target for ongoing research, particularly in areas addressing current industry needs for novel heterocyclic compounds with tunable properties. The compound's relevance is further underscored by its alignment with numerous trending research topics in contemporary organic and medicinal chemistry.